Cas no 6590-91-6 (2,6-Dichlorophenylthiourea)

• Product Name: 2,6-Dichlorophenylthiourea
• CAS No: 6590-91-6
• MF: C₇H₆Cl₂N₂S
• MW: 221.106937885284
• MDL: MFCD00041156
• CID: 85718
• PubChem ID: 722776
• Update Time: 2025-04-19

2,6-Dichlorophenylthiourea Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichlorophenylthiourea
• 1-(2,6-Dichlorophenyl)Thiourea
• N-(2,6-Dichlorophenyl)thiourea
• (2,6-dichlorophenyl)thiourea
• N-2,6-Dichlorphenylschwefelharnstoff
• CHEMBL29234
• DTXSID90216113
• 2,6-dichlorophenyl thiourea
• CS-0140340
• FT-0610627
• 6590-91-6
• CCG-256079
• PS-3403
• AI3-63140
• AKOS005203003
• Thiourea, (2,6-dichlorophenyl)-
• A835272
• 1-(2,6-Dichlorophenyl)-2-thiourea
• HMS2782D11
• KUQHRGMPBWZVQR-UHFFFAOYSA-N
• D85862
• MLS000835022
• SCHEMBL3264509
• NCGC00246707-01
• (2,6-dichlorophenyl)-thiourea
• SMR000461638
• MFCD00041156
• 642-326-1
• DGE356BNN6
• Urea, 1-(2,6-dichlorophenyl)-2-thio-
• FD167108
• Thiourea, N-(2,6-dichlorophenyl)-

• MDL： MFCD00041156
• Inchi： 1S/C7H6Cl2N2S/c8-4-2-1-3-5(9)6(4)11-7(10)12/h1-3H,(H3,10,11,12)
• InChI Key： KUQHRGMPBWZVQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1NC(N)=S)Cl
• BRN： 2212144

Computed Properties

• Exact Mass: 219.96300
• Monoisotopic Mass: 219.962874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 70.1

Experimental Properties

• Density: 1.563
• Melting Point: 157-159°C
• Boiling Point: 316.4 °C at 760 mmHg
• Flash Point: 145.2 °C
• Refractive Index: 1.73
• PSA: 70.14000
• LogP: 3.42220

2,6-Dichlorophenylthiourea Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：6.1
• Safety Term：S22;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas